Cas no 2104934-85-0 (1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine)

• Product Name: 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine
• CAS No: 2104934-85-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5783171
• PubChem ID: 164654081
• Update Time: 2025-06-11

1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 2104934-85-0
• EN300-1767268
• 1-methyl-4-[(3-methylazetidin-3-yl)oxy]piperidine
• 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine

• Inchi： 1S/C10H20N2O/c1-10(7-11-8-10)13-9-3-5-12(2)6-4-9/h9,11H,3-8H2,1-2H3
• InChI Key： WXBUVLRVFKRDNB-UHFFFAOYSA-N
• SMILES： O(C1CCN(C)CC1)C1(C)CNC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine

Introduction to 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine (CAS No. 2104934-85-0) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine (CAS No. 2104934-85-0) represents a fascinating intersection of medicinal chemistry and pharmacology, showcasing unique structural and functional properties that have garnered significant attention in recent years. As a derivative of piperidine and azetidine, this molecule exhibits promising characteristics for further exploration in drug discovery and therapeutic development.

At the core of its molecular structure lies a piperidine ring, a common pharmacophore in numerous bioactive compounds, known for its ability to enhance binding affinity and metabolic stability. The introduction of a methyl group at the 1-position and an oxypiperidine moiety at the 4-position further modulates its pharmacokinetic profile, making it an attractive scaffold for designing novel therapeutics. The presence of a 3-methylazetidin-3-yl substituent adds an additional layer of complexity, influencing both the electronic properties and solubility of the compound.

Recent advancements in chemical biology have highlighted the potential of this compound as a tool for investigating neural signaling pathways. The 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine structure has been shown to interact with specific receptor targets, particularly those involved in central nervous system (CNS) function. Studies indicate that this compound may modulate neurotransmitter release and receptor activity, making it a candidate for exploring treatments related to neurodegenerative disorders and cognitive enhancement.

One of the most compelling aspects of this molecule is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop analogs with enhanced binding affinity and selectivity for various therapeutic targets. For instance, modifications to the methylazetidin-3-yl group have led to derivatives with improved efficacy in preclinical models of pain management and inflammation. These findings underscore the importance of structural optimization in harnessing the full therapeutic potential of this compound class.

The synthesis of 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine (CAS No. 2104934-85-0) presents an intriguing challenge for synthetic chemists due to its complex stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity. These efforts not only demonstrate the synthetic feasibility but also open doors for further derivatization and functionalization.

In light of recent breakthroughs in drug discovery, this compound has attracted interest from academic institutions and pharmaceutical companies alike. Its unique structural features make it a valuable candidate for high-throughput screening campaigns aimed at identifying novel bioactive molecules. Additionally, computational modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of next-generation derivatives.

The potential applications of 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine extend beyond traditional pharmaceutical uses. Its ability to modulate biological pathways suggests utility in research tools for understanding disease mechanisms and developing diagnostic markers. Furthermore, its compatibility with modern analytical techniques makes it an ideal candidate for structural elucidation studies using spectroscopic methods such as NMR spectroscopy and mass spectrometry.

As our understanding of molecular interactions continues to evolve, compounds like 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine will play an increasingly pivotal role in advancing therapeutic strategies across multiple disease areas. The integration of cutting-edge synthetic techniques with computational biology promises to accelerate the discovery process, bringing us closer to effective treatments for complex neurological conditions.

In conclusion, the exploration of 1-methyl-4-(3-methylazetidin-3-yl)oxypiperidine (CAS No. 2104934-85-0) represents a significant stride forward in medicinal chemistry research. Its unique structural features, coupled with promising preclinical data, position it as a cornerstone molecule for future drug development efforts. Continued investigation into its biological activities and synthetic pathways will undoubtedly yield transformative insights into human health and disease management.